Enalin A
Overview
Description
Enalin A is a natural product found in Paraphaeosphaeria minitans with data available.
Scientific Research Applications
Metabolites from Mangrove Fungus
Enalin A, a metabolite isolated from the mangrove fungus Verruculina enalia, was studied for its structure and potential biosynthetic pathways. Lin et al. (2002) explored the isolation of Enalin A and B from this fungus, which was discovered in a salt lake in the Bahamas. Their research primarily focused on determining the structures of these metabolites using spectroscopic methods, particularly 2D NMR spectroscopy. They also proposed a possible biosynthetic scheme for Enalin A and B, contributing to the understanding of natural product synthesis in marine fungi (Lin et al., 2002).
Environmental and Ecological Implications
While not directly related to Enalin A, it's important to understand the broader context of ecological and environmental studies, especially concerning engineered nanomaterials (ENMs) and their impact. For example, Gottschalk et al. (2013) reviewed the environmental concentrations of various ENMs in different ecosystems. This type of research is relevant for understanding the ecological impacts of substances derived from natural and engineered sources, which could include compounds like Enalin A (Gottschalk et al., 2013).
Broader Applications of Nanomaterials
Research on nanomaterials, while not specifically on Enalin A, provides insights into the potential applications and impacts of various substances at the nanoscale. For instance, studies on the ecological test methods for ENMs (Handy et al., 2012) and the state of science in nanotoxicity testing (Sohal et al., 2018) highlight the challenges and methodologies in assessing the ecological and toxicological impacts of nanomaterials. These insights are valuable in understanding how substances like Enalin A, once they are engineered or modified at the nanoscale, could behave in different environmental and biological contexts (Handy et al., 2012); (Sohal et al., 2018).
properties
Product Name |
Enalin A |
|---|---|
Molecular Formula |
C10H10O4 |
Molecular Weight |
194.18 g/mol |
IUPAC Name |
2,7-dihydroxy-2,4-dimethyl-1-benzofuran-3-one |
InChI |
InChI=1S/C10H10O4/c1-5-3-4-6(11)8-7(5)9(12)10(2,13)14-8/h3-4,11,13H,1-2H3 |
InChI Key |
DCRGULRFFRBGTR-UHFFFAOYSA-N |
SMILES |
CC1=C2C(=C(C=C1)O)OC(C2=O)(C)O |
Canonical SMILES |
CC1=C2C(=C(C=C1)O)OC(C2=O)(C)O |
synonyms |
enalin A |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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